Cas no 198151-91-6 (2-Propenoic acid, 3-(2-amino-4-nitrophenyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 3-(2-amino-4-nitrophenyl)-, methyl ester
• CAS No: 198151-91-6
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 1390070
• Update Time: 2024-08-16

2-Propenoic acid, 3-(2-amino-4-nitrophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-amino-4-nitrophenyl)-, methyl ester

• Inchi： 1S/C10H10N2O4/c1-16-10(13)5-3-7-2-4-8(12(14)15)6-9(7)11/h2-6H,11H2,1H3
• InChI Key： AYDVABYEAJSZHT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC1=CC=C([N+]([O-])=O)C=C1N

Computed Properties

• Exact Mass: 222.0641

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 384.6±32.0 °C(Predicted)
• PSA: 95.46
• pka: 1.37±0.10(Predicted)